3-(3-Chlorophenyl)-2-oxopropanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(3-Chlorophenyl)-2-oxopropanoic acid, also known as 3-chloro-2-oxopropionic acid, is an important organic acid that has many applications in scientific research. It is a colorless, crystalline solid with a melting point of 150-152°C. It is soluble in water, ethanol, and other organic solvents. This compound has been studied extensively due to its unique properties, including its ability to act as a catalyst in different chemical reactions. Additionally, 3-chloro-2-oxopropionic acid has been used to synthesize a variety of compounds and has been used in various scientific applications.
Scientific Research Applications
Synthesis of Novel Compounds
- 3-(2-Iodophenyl)-3-oxopropanoic acid derivatives, closely related to 3-(3-Chlorophenyl)-2-oxopropanoic acid, have been used in the synthesis of (Z)-2-[(Z)-3-alkylideneisobenzofuran-1(3H)-ylidene]acetic acid derivatives. These compounds were synthesized through a process involving catalytic amounts of dichlorobis(triphenylphosphine)palladium and copper(I) iodide, providing a pathway to new chemical entities (Kobayashi et al., 2008).
Development of Potential CDK8 Kinase Inhibitors
- Research involving methyl-3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate derivatives, similar to this compound, led to the synthesis of novel metal complexes. These complexes were evaluated for their potential as CDK8 kinase inhibitors, indicating a significant role in the development of anti-tumor agents (Aboelmagd et al., 2021).
Antimicrobial Activity
- The compound 1,3-Bis (4-chlorophenyl)-2, 3-epoxypropanone, related to this compound, has been used in the synthesis of antimicrobial agents. This research highlights the potential of such compounds in developing new antimicrobial drugs (Rashad et al., 2013).
GABAB Receptor Antagonists
- The synthesis of 3-amino-3-(4-chlorophenyl)propanoic acid, which bears similarity to this compound, was explored for its potential as a GABAB receptor antagonist. This indicates a possible application in neurological or psychiatric therapeutic areas (Abbenante et al., 1997).
properties
IUPAC Name |
3-(3-chlorophenyl)-2-oxopropanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClO3/c10-7-3-1-2-6(4-7)5-8(11)9(12)13/h1-4H,5H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQLSQGBGWWZKEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CC(=O)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
96406-06-3 |
Source
|
Record name | 3-(3-chlorophenyl)-2-oxopropanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.